Cas no 1807075-55-3 (4-(Difluoromethyl)-2-fluoro-3-hydroxy-5-nitropyridine)

• Product Name: 4-(Difluoromethyl)-2-fluoro-3-hydroxy-5-nitropyridine
• CAS No: 1807075-55-3
• MF: C₆H₃F₃N₂O₃
• MW: 208.094831705093
• CID: 4806392
• Update Time: 2025-06-08

4-(Difluoromethyl)-2-fluoro-3-hydroxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-3-hydroxy-5-nitropyridine

• Inchi： 1S/C6H3F3N2O3/c7-5(8)3-2(11(13)14)1-10-6(9)4(3)12/h1,5,12H
• InChI Key： LDXGDUCOPWFNDV-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=CC=1[N+](=O)[O-])F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9

Additional information on 4-(Difluoromethyl)-2-fluoro-3-hydroxy-5-nitropyridine

Comprehensive Overview of 4-(Difluoromethyl)-2-fluoro-3-hydroxy-5-nitropyridine (CAS No. 1807075-55-3)

4-(Difluoromethyl)-2-fluoro-3-hydroxy-5-nitropyridine (CAS No. 1807075-55-3) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's difluoromethyl and nitro groups, combined with a hydroxy substitution, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are increasingly sought after for their enhanced metabolic stability and bioavailability.

The growing demand for fluorinated pyridines in medicinal chemistry aligns with current trends in precision medicine and targeted therapies. A common question in scientific forums is: "How does fluorination improve drug properties?" This compound exemplifies the answer—fluorine atoms can modulate lipophilicity, hydrogen bonding, and electronic effects, which are critical for optimizing drug-receptor interactions. Its 5-nitropyridine core also offers opportunities for further functionalization, making it a valuable scaffold for combinatorial chemistry.

In agrochemical applications, 4-(Difluoromethyl)-2-fluoro-3-hydroxy-5-nitropyridine is explored for its potential as a precursor to novel pesticides. The difluoromethyl moiety is known to enhance the bioactivity of agrochemicals by improving their permeability and resistance to degradation. Industry experts often search for "sustainable fluorinated agrochemicals," reflecting a shift toward environmentally friendly solutions. This compound's structural attributes could contribute to developing next-generation crop protection agents with lower environmental impact.

Synthetic routes to CAS No. 1807075-55-3 typically involve multi-step processes, including halogenation, nitration, and fluorination reactions. A frequently asked question is: "What are the challenges in synthesizing polyfluorinated pyridines?" Key hurdles include controlling regioselectivity and minimizing side reactions, which require advanced catalytic systems or protecting group strategies. Recent advancements in flow chemistry and photoredox catalysis may offer more efficient pathways to this compound.

From an analytical perspective, characterizing 4-(Difluoromethyl)-2-fluoro-3-hydroxy-5-nitropyridine involves techniques like NMR (notably ¹⁹F NMR), HPLC, and mass spectrometry. Researchers emphasize the importance of "quality control for fluorinated intermediates" to ensure reproducibility in downstream applications. The compound's stability under various conditions (pH, temperature) is another area of active investigation, particularly for industrial-scale production.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound's nitro group warrants careful handling to prevent unintended byproducts. The pharmaceutical industry's focus on "green chemistry metrics" drives innovation in solvent selection and waste reduction during its synthesis. Lifecycle assessments of such intermediates are becoming standard practice to align with global sustainability goals.

In summary, 4-(Difluoromethyl)-2-fluoro-3-hydroxy-5-nitropyridine represents a compelling case study in the intersection of fluorine chemistry and functional heterocycles. Its dual relevance to pharmaceuticals and agrochemicals, coupled with synthetic challenges and analytical nuances, makes it a subject of enduring interest. As the scientific community prioritizes "structure-property relationships" and "sustainable synthesis," this compound will likely remain a key player in innovation pipelines.